3-[(2,4-dimethylphenyl)thio]-1,2-benzisothiazole 1,1-dioxide

• IUPAC Name: 3-(2,4-dimethylphenyl)sulfanyl-1,2-benzothiazole 1,1-dioxide
• InChI: InChI=1S/C15H13NO2S2/c1-10-7-8-13(11(2)9-10)19-15-12-5-3-4-6-14(12)20(17,18)16-15/h3-9H,1-2H3
• InChI Key: OJHDVBGFRZSIHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)SC2=NS(=O)(=O)C3=CC=CC=C32)C
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol

Description

3-[(2,4-dimethylphenyl)thio]-1,2-benzisothiazole 1,1-dioxide, commonly known as DMTS, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. DMTS belongs to the class of benzisothiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of DMTS is still not fully understood. However, it has been proposed that DMTS exerts its biological activity by inducing apoptosis (programmed cell death) in cancer cells. DMTS has also been found to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
DMTS has been found to exhibit a wide range of biochemical and physiological effects. In vitro studies have shown that DMTS induces apoptosis in cancer cells by activating the caspase cascade, which is a series of proteolytic enzymes that play a key role in the execution of apoptosis. DMTS has also been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest at the G1 phase.
In vivo studies have shown that DMTS exhibits anti-tumor activity in animal models of breast, lung, and colon cancer. DMTS has also been found to exhibit anti-inflammatory and anti-oxidant activity in animal models of inflammatory diseases.

Advantages and Limitations for Lab Experiments

DMTS has several advantages for lab experiments. It is easy to synthesize and purify, making it readily available for use in various scientific fields. DMTS exhibits potent anti-cancer activity against a wide range of cancer cell lines, making it a potential candidate for the development of anti-cancer drugs.
However, there are also some limitations associated with the use of DMTS in lab experiments. DMTS has been found to exhibit cytotoxicity towards normal cells at high concentrations, which may limit its therapeutic potential. In addition, the exact mechanism of action of DMTS is still not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on DMTS. One potential direction is to further elucidate the mechanism of action of DMTS, which may provide insights into its therapeutic potential. Another potential direction is to explore the use of DMTS in combination with other anti-cancer agents, which may enhance its anti-tumor activity and reduce its toxicity towards normal cells.
In materials science, future research could focus on the development of novel materials based on DMTS, such as polymeric films and nanoparticles, which may have potential applications in various fields such as electronics and biomedicine.
In environmental science, future research could focus on the use of DMTS for the removal of other pollutants from contaminated water and soil, such as organic compounds and pesticides.
Conclusion:
In conclusion, DMTS is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. DMTS exhibits potent anti-cancer activity against a wide range of cancer cell lines, and also exhibits anti-inflammatory and anti-oxidant activity. DMTS has several advantages for lab experiments, but also has some limitations associated with its use. Future research on DMTS could focus on further elucidating its mechanism of action, exploring its use in combination with other anti-cancer agents, and developing novel materials based on DMTS.

Synthesis Methods

DMTS can be synthesized by reacting 2,4-dimethylphenylthiol with 2-chloro-1,1-dioxide-1,2-benzisothiazole in the presence of a base such as potassium carbonate. The reaction proceeds via a nucleophilic substitution mechanism, resulting in the formation of DMTS as the major product. The purity of DMTS can be further improved by recrystallization from an appropriate solvent.

Scientific Research Applications

DMTS has been studied extensively for its potential applications in various scientific fields, including medicinal chemistry, materials science, and environmental science. In medicinal chemistry, DMTS has been found to exhibit potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. DMTS has also been found to exhibit anti-inflammatory and anti-oxidant activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.
In materials science, DMTS has been used as a building block for the synthesis of novel materials such as polymeric films and nanoparticles. DMTS has also been found to exhibit excellent thermal stability and electrical conductivity, making it a potential candidate for the development of electronic devices such as sensors and transistors.
In environmental science, DMTS has been studied for its potential applications in water treatment and soil remediation. DMTS has been found to exhibit strong adsorption capacity towards heavy metal ions such as lead and cadmium, making it a potential candidate for the removal of these pollutants from contaminated water and soil.